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Executive Summary
Cis-3-Aminocyclohexanecarboxylic acid (cis-3-ACHC) is a non-proteinogenic, cyclic amino

acid that has garnered significant attention in medicinal chemistry. Its defining feature is a

conformationally constrained cyclohexane scaffold, which positions an amino and a carboxylic

acid group in a specific spatial arrangement. This rigid structure makes it a valuable tool for

probing biological systems and a powerful building block for novel therapeutics. Primarily

recognized as a selective inhibitor of neuronal GABA uptake, cis-3-ACHC serves as a crucial

lead compound in the development of agents targeting neurological disorders. This guide

provides an in-depth exploration of its chemical properties, pharmacological significance,

synthetic methodologies, and diverse applications in modern drug discovery, offering

researchers and drug development professionals a comprehensive resource on this versatile

molecule.

Core Molecular Profile of cis-3-
Aminocyclohexanecarboxylic Acid
Fundamental Chemical and Physical Properties
Cis-3-Aminocyclohexanecarboxylic acid is an organic compound characterized by a

cyclohexane ring substituted with both an amino and a carboxylic acid functional group.[1] The
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'cis' designation indicates that these two functional groups reside on the same face of the ring,

a stereochemical feature that is fundamental to its biological activity.[1] It is a chiral molecule,

existing as a pair of enantiomers: (1R,3S) and (1S,3R).[1][2]

Property Value Source

CAS Number 16636-51-4 [1][2][3]

Molecular Formula C₇H₁₃NO₂ [1][2]

Molecular Weight 143.19 g/mol [1]

IUPAC Name

rel-(1R,3S)-3-

aminocyclohexane-1-

carboxylic acid

[1][2]

Synonyms

cis-ACHC, cis-3-

Aminocyclohexane-1-

carboxylic acid

[1][2]

Appearance
White to off-white crystalline

powder
[4]

Conformational Analysis: The Basis of Biological
Recognition
The therapeutic potential of cis-3-ACHC is intrinsically linked to its three-dimensional structure.

The cyclohexane ring predominantly adopts a stable chair conformation to minimize steric and

torsional strain. In the cis isomer, this necessitates that one functional group occupies an axial

(a) position while the other occupies an equatorial (e) position. The molecule exists in a

dynamic equilibrium between two rapidly interconverting chair conformers. This constrained

geometry mimics the folded conformation of the neurotransmitter γ-aminobutyric acid (GABA),

allowing it to interact with specific biological targets.
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Conformer 1 (e.g., COOH equatorial, NH2 axial) Conformer 2 (e.g., COOH axial, NH2 equatorial)

Chair form with COOH(e), NH2(a) Chair form with COOH(a), NH2(e)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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